Cas no 2229113-51-1 (tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• CAS No: 2229113-51-1
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6255653
• PubChem ID: 165663704
• Update Time: 2025-10-31

tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• 2229113-51-1
• tert-butyl N-[3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenyl]carbamate
• EN300-1899792

• Inchi： 1S/C15H20N2O5/c1-15(2,3)22-14(19)16-9-5-6-10(12(7-9)20-4)11-8-21-13(18)17-11/h5-7,11H,8H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： LMJDXBYETGWJKF-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.9Ų

Additional information on tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate

tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229113-51-1, commonly referred to as tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which incorporates a tert-butyl group, a methoxy substituent, and a 1,3-oxazolidinone ring. These structural features contribute to its potential applications in drug design and development.

Recent studies have highlighted the importance of tert-butyl N-substituted carbamates in modulating biological activities. The presence of the tert-butyl group imparts steric bulk, which can influence the compound's interaction with biological targets. Similarly, the methoxy group at the 3-position of the phenyl ring introduces electronic effects that may enhance or alter the compound's pharmacokinetic properties. The 1,3-oxazolidinone ring, a five-membered lactam, is known for its stability and ability to participate in hydrogen bonding, making it a valuable moiety in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a prodrug or a bioisostere in drug design. Prodrugs are inactive compounds that are metabolized in vivo to release the active drug. The tert-butyl group can act as a protecting group that is cleaved under specific physiological conditions, thereby releasing the active moiety. This property makes it an attractive candidate for targeted drug delivery systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include the corresponding phenol derivative and an activated carbamate precursor. The use of modern catalytic methods and green chemistry principles has enabled more efficient and environmentally friendly syntheses of this compound.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated moderate activity against various enzyme targets, including kinases and proteases. Furthermore, its ability to penetrate cellular membranes suggests potential utility in treating intracellular infections or diseases characterized by aberrant protein interactions.

From an industrial perspective, the production of tert-butyl N-substituted carbamates has been optimized to meet the demands of large-scale manufacturing. Advanced purification techniques, such as chromatography and crystallization, ensure high purity levels required for pharmaceutical applications.

In conclusion, tert-butyl N-3-methoxy-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse biological activities. Its unique combination of functional groups and structural motifs positions it as a valuable tool in both academic research and industrial drug development.